Cas no 549547-88-8 (5-chloro-2-iodobenzonitrile)

• Product Name: 5-chloro-2-iodobenzonitrile
• CAS No: 549547-88-8
• MF: C₇H₃ClIN
• MW: 263.462892770767
• MDL: MFCD09025675
• CID: 2101818
• PubChem ID: 11448436
• Update Time: 2025-04-21

5-chloro-2-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-iodobenzonitrile
• SCHEMBL938654
• DB-306606
• SY317006
• CS-0131319
• DTXSID80466246
• Benzonitrile, 5-chloro-2-iodo-
• BS-49935
• MFCD09025675
• D87712
• 549547-88-8

• MDL： MFCD09025675
• Inchi： 1S/C7H3ClIN/c8-6-1-2-7(9)5(3-6)4-10/h1-3H
• InChI Key： JNVZEQIFNGDCMH-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C#N)Cl

Computed Properties

• Exact Mass: 262.89987g/mol
• Monoisotopic Mass: 262.89987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų